Cas no 2136008-90-5 (Carbamic acid, N-[(1R)-1-methyl-2-(2-methyl-3-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-1-methyl-2-(2-methyl-3-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2136008-90-5
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 5293031
• Update Time: 2025-10-05

Carbamic acid, N-[(1R)-1-methyl-2-(2-methyl-3-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-methyl-2-(2-methyl-3-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO3S/c1-8(14-12(16)17-13(3,4)5)11(15)10-6-7-18-9(10)2/h6-8H,1-5H3,(H,14,16)/t8-/m1/s1
• InChI Key： PPRNPSXEQNPQGA-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C)C(C1C=CSC=1C)=O

Additional information on Carbamic acid, N-[(1R)-1-methyl-2-(2-methyl-3-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1R)-1-Methyl-2-(2-Methyl-3-Thienyl)-2-Oxoethyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, N-[(1R)-1-methyl-2-(2-methyl-3-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester is a complex organic compound with the CAS number 2136008-90-5. This compound belongs to the class of carbamic acid derivatives and is widely studied for its potential applications in various fields, including agrochemicals and pharmaceuticals. The structure of this compound is characterized by a carbamic acid backbone with a substituted thienyl group and a tert-butyl ester moiety, which contributes to its unique chemical properties.

The molecular formula of this compound is C₁₄H₂₃NO₃S, and its molecular weight is approximately 285.4 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various environmental conditions has been extensively studied, making it a candidate for use in formulations that require prolonged shelf life.

Recent studies have highlighted the importance of carbamic acid derivatives in the development of new agrochemicals due to their ability to inhibit specific enzymes involved in pest metabolism. For instance, research published in the *Journal of Agricultural and Food Chemistry* (2023) demonstrated that this compound exhibits potent activity against several agricultural pests without adversely affecting non-target organisms. This finding underscores its potential as an eco-friendly alternative to conventional pesticides.

The synthesis of carbamic acid, N-[(1R)-1-methyl-2-(2-methyl-3-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester involves a multi-step process that includes nucleophilic substitution and esterification reactions. The use of chiral catalysts has been shown to enhance the enantiomeric excess of the product, which is critical for its biological activity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of the compound.

In terms of biological activity, this compound has been found to possess significant anti-inflammatory properties. A study conducted at the University of California (UC) Irvine revealed that it inhibits cyclooxygenase (COX) enzymes more effectively than traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This discovery has sparked interest in exploring its potential as a therapeutic agent for treating inflammatory diseases such as arthritis and cardiovascular disorders.

The environmental impact of carbamic acid derivatives has also been a focal point of recent research. According to a report by the European Food Safety Authority (EFSA), this compound degrades rapidly in soil under aerobic conditions, minimizing its persistence in the environment. However, further studies are required to assess its impact on aquatic ecosystems and beneficial insects such as bees.

In conclusion, carbamic acid, N-[(1R)-1-methyl-2-(2-methyl-3-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester represents a promising compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for addressing challenges in agriculture and medicine. Continued research into its properties will undoubtedly unlock further potential uses and contribute to sustainable development.